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Compound of Interest

Compound Name: alpha-Cyclocitral

CAS No.: 432-24-6

Cat. No.: B021970

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-cyclocitral, a volatile apocarotenoid, is a significant signaling molecule in plants,

playing a crucial role in responses to various environmental stresses. It is derived from the

oxidative cleavage of carotenoids, particularly β-carotene. The quantification of α-cyclocitral in

plant tissues is essential for understanding plant stress physiology, metabolic pathways, and for

the discovery of novel bioactive compounds with potential applications in agriculture and

medicine. These application notes provide detailed protocols for the extraction, and

quantification of α-cyclocitral in plant tissues, primarily utilizing gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) techniques.

Biosynthesis of α-Cyclocitral
Alpha-cyclocitral is formed in plants through the oxidative cleavage of β-carotene. This

process can occur either enzymatically, catalyzed by Carotenoid Cleavage Dioxygenases

(CCDs), or non-enzymatically through the action of reactive oxygen species (ROS), such as

singlet oxygen (¹O₂), which is often generated under conditions of high light stress.[1]
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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